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Compound of Interest

Compound Name: Tristearin-13C3

Cat. No.: B1603631

Tristearin-13C3: A Technical Guide for
Researchers

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Tristearin-13C3, a stable isotope-
labeled triglyceride crucial for metabolic research. This document details its chemical identity,
supplier information, and its application in studying lipid metabolism, particularly for
professionals in drug development and life sciences.

Core Data Presentation
Chemical and Supplier Information

Tristearin-13C3 is a synthetic form of tristearin where three carbon atoms in the glycerol
backbone or the carboxyl groups of the stearic acid moieties are replaced with the stable
isotope 13C. This labeling allows for the tracing of tristearin's metabolic fate in biological
systems using mass spectrometry-based techniques.
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Identifier Value Source(s)

Tristearin-13C3, Glycerol MedChemExpress|[1],

Compound Name ] )
tristearate-13C3 InvivoChem|[2]

MedChemExpress|[1],
CAS Number 287100-84-9 InvivoChem[2], Sigma-
Aldrich[3], Larodan[4]

Glyceryl tri(octadecanoate-1-

Synonyms 13C), Tristearin-carboxyls- Sigma-Aldrich[3]

13C3
Molecular Formula Cs5413C3H11006 MedChemExpress|[1]
Molecular Weight 894.46 g/mol Sigma-Aldrich[3], Larodan[4]

A non-exhaustive list of suppliers for Tristearin-13C3 is provided below. Pricing and availability
are subject to change and should be verified with the respective suppliers.

Supplier Product Name Catalog Number Purity
MedChemExpress Tristearin-13C3 HY-127035S1 Not specified
InvivoChem Tristearin-13C3 V102895 Not specified
) ) Glyceryl tri(stearate-1- - 99 atom % 13C, 98%
Sigma-Aldrich Not specified
13C) (cP)
Larodan Tristearin-1,1,1-13C3 Not specified >98%
Labmix24 Tristearin-1,1,1-13C3 LA-78-1890-0 >98%

Experimental Protocols

The primary application of Tristearin-13C3 is as a tracer in metabolic studies to investigate the
absorption, distribution, metabolism, and excretion of dietary fats. Below is a generalized
protocol for an in vivo lipid tracer study in a murine model.
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Objective: To trace the metabolic fate of ingested
Tristearin-13C3.
Materials:

e Tristearin-13C3

Vehicle for oral gavage (e.g., corn oil)

Experimental animals (e.g., C57BL/6 mice)

Blood collection supplies (e.g., EDTA-coated tubes)

Tissue collection supplies

Liquid chromatography-mass spectrometry (LC-MS) system

Methodology:

» Animal Acclimation and Fasting:
o Acclimate mice to the experimental conditions for at least one week.

o Fast the animals overnight (approximately 12-16 hours) prior to the study to ensure a
baseline metabolic state.

e Tracer Administration:
o Prepare a homogenous suspension of Tristearin-13C3 in the chosen vehicle.

o Administer a single bolus of the Tristearin-13C3 suspension to each mouse via oral
gavage. The dosage should be determined based on the specific research question and
preliminary studies.

o Sample Collection:

o Collect blood samples at various time points post-administration (e.g., 0, 30, 60, 120, 240
minutes) to capture the kinetics of absorption and distribution.
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o At the final time point, euthanize the animals and collect relevant tissues (e.g., liver,
adipose tissue, heart, skeletal muscle).

o Flash-freeze all samples in liquid nitrogen and store them at -80°C until analysis.

e Lipid Extraction:

o Extract total lipids from plasma and homogenized tissues using a standard method such
as the Folch or Bligh-Dyer extraction.

o Sample Analysis by LC-MS:

o Analyze the lipid extracts using a high-resolution LC-MS system to identify and quantify
the 13C-labeled lipid species.

o Use appropriate internal standards for accurate quantification.
o Data Analysis:

o Calculate the enrichment of 13C in various lipid fractions over time to determine the
metabolic pathways and flux rates.

Visualizations
Lipid Metabolism Signaling Pathway

The following diagram illustrates a simplified overview of the key signaling pathways involved in
lipid metabolism, which can be investigated using tracers like Tristearin-13C3. These
pathways are crucial for maintaining cellular energy homeostasis.
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Simplified Lipid Metabolism Signaling Pathway
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Caption: Overview of dietary triglyceride metabolism and key signaling regulators.

Experimental Workflow for a Tristearin-13C3 Tracer
Study
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The following diagram outlines the logical flow of a typical metabolic tracer study utilizing
Tristearin-13C3, from preparation to data analysis.

Workflow for Tristearin-13C3 Metabolic Tracer Study
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Caption: Step-by-step workflow for a Tristearin-13C3 tracer experiment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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